Cas no 54854-55-6 (Ferrate(2-),[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kN21,kN22,kN23,kN24]nitrosyl-, hydrogen (1:2),(SP-5-13)-)

• Product Name: Ferrate(2-),[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kN21,kN22,kN23,kN24]nitrosyl-, hydrogen (1:2),(SP-5-13)-
• CAS No: 54854-55-6
• MF: C₃₄H₃₂FeN₅O₅
• MW: 646.493389129639
• CID: 368360
• PubChem ID: 124197
• Update Time: 2025-04-19

Ferrate(2-),[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kN21,kN22,kN23,kN24]nitrosyl-, hydrogen (1:2),(SP-5-13)- Chemical and Physical Properties

Names and Identifiers

• Ferrate(2-),[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kN21,kN22,kN23,kN24]nitrosyl-, hydrogen (1:2),(SP-5-13)-
• Ferrate(2-),[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kN21,kN22,kN23,kN24]nitrosyl-, hydro
• nitrosylprotoheme
• Nitrosylheme
• azanylidyneoxidanium;3-[18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate;hydron;iron
• Nitrosylferroheme
• 54854-55-6
• Nitrosoheme
• Nitrosylprotohaem
• Ferrate(2-), (7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N21,N22,N23,N24)nitrosyl-, dihydrogen, (SP-5-13)-

• Inchi： 1S/C34H34N4O4.Fe.NO/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;1-2/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);;/q;;+1/p-2/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-;;
• InChI Key： VVJKIDCZHAUALD-HXFTUNQESA-L
• SMILES： [Fe].[O-]C(CCC1C(C)=C2C=C3C(C)=C(C=C)C(C=C4C(C)=C(C=C)C(C=C5C(C)=C(CCC(=O)[O-])C(=CC=1[N-]2)[N-]5)=N4)=N3)=O.[O+]#N.[H+].[H+] |t:8,16,24,34|

Computed Properties

• Exact Mass: 646.175286
• Monoisotopic Mass: 646.175286
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Metallotetrapyrroles Metalloporphyrins